Cas no 445-03-4 (2-Amino-5-chlorobenzotrifluoride)

2-Amino-5-chlorobenzotrifluoride Properties

Names and Identifiers

• 4-Chloro-2-(trifluoromethyl)aniline
• 4-Chloro-alpha,alpha,alpha-trifluoro-o-toluidine
• 5-Chloro-2-Amino Benzotrifluoride
• 2-Amino-5-chlorobenzotrifluoride
• 1-amino-2-trifluoromethyl-4-chlorobenzene
• 4-chloro-2-trifluoromethyl-aniline
• 4-Chloro-2-trifluoromethylaniline
• 5-Chloro-2-amino
• 5-Chloro-2-aminobenz
• 5-chloro-2-aminotrifluoromethylbenzene
• FA-1-1
• Fast Scarlet Base VD
• Fast Scarlet Salt VD
• Fast Scarlet VD Salt
• Scarlet Salt NVD
• AC-13853
• BP-20463
• o-Toluidine, 4-chloro-.alpha.,.alpha.,.alpha.-trifluoro-
• 4-Chloro-2-trifluoromethyl-phenylamine
• EC 207-151-3
• FA1-1
• 2-Amino-5-chlorobenzo trifluoride
• EN300-20221
• 445-03-4
• 2-amino-5-chloro-trifluorotoluene
• AM20060251
• 4-Chloro-.alpha.,.alpha.,.alpha.-trifluoro-o-toluidine
• Benzenamine, 4-chloro-2-(trifluoromethyl)-
• C.I. Azoic Diazo Component 17
• 4-Chloro-a,a,a-trifluoro-o-toluidine
• Aniline, 4-chloro-2-trifluoromethyl-
• A1058
• 5-Chloro-2-aminobenzotrifluoride
• W-106192
• AKOS000119431
• C.I. 37055
• EINECS 207-151-3
• AC-10155
• FT-0611159
• NS00001746
• 2-Trifluoromethyl-4-chloroaniline
• SCHEMBL184916
• Diazo Fast Scarlet VD
• CS-W010616
• DTXSID6060000
• PS-8283
• 4-Chloro-2-(trifluoromethyl)aniline, 97%
• F0001-1211
• 5-Chloro-2-aminotrifluorotoluene
• MFCD00007841
• 4-chloro-2-trifluoromethyl aniline
• STL169031
• +Expand

• MDL： MFCD00007841
• InChIKey： CVINWVPRKDIGLL-UHFFFAOYSA-N
• Inchi： 1S/C7H5ClF3N/c8-4-1-2-6(12)5(3-4)7(9,10)11/h1-3H,12H2
• SMILES： ClC1C=CC(N)=C(C(F)(F)F)C=1
• BRN： 2366801

Computed Properties

• Exact Mass: 195.00600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 195.006
• Heavy Atom Count: 12
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• LogP: 3.52220
• PSA: 26.02000
• Refractive Index: n20/D 1.507(lit.)
• Boiling Point: 77°C/5mmHg(lit.)
• Melting Point: 8.8 ºC
• Flash Point: Fahrenheit: 203 ° f
  Celsius: 95 ° c
  
• Color/Form: Yellow liquid
• Solubility: Insoluble in water, soluble in organic solvents
• Density: 1.386 g/mL at 25 °C(lit.)

2-Amino-5-chlorobenzotrifluoride Security Information

• Symbol: GHS07 GHS08
• WGK Germany：2
• Safety Term：6.1
• Safety Instruction： S26-S36-S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22; R36/37/38; R41
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2810
• Hazard Statement： H302,H312,H315,H319,H332,H335,H373
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 20/21/22-33-36/37/38
• Signal Word：Warning
• TSCA：T
• HazardClass：6.1

2-Amino-5-chlorobenzotrifluoride Customs Data

• HS CODE：2921420090
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides